N-allyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole-1-carbothioamide

• IUPAC Name: N-prop-2-enyl-1,2-dihydroimidazo[1,2-a]benzimidazole-3-carbothioamide
• InChI: InChI=1S/C13H14N4S/c1-2-7-14-13(18)17-9-8-16-11-6-4-3-5-10(11)15-12(16)17/h2-6H,1,7-9H2,(H,14,18)
• InChI Key: CXSZIEKTEMNMJQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)N1CCN2C1=NC3=CC=CC=C32
• Molecular Formula: C13H14N4S
• Molecular Weight: 258.34 g/mol

Description

Synthesis AnalysisThe synthesis of benzimidazole carbothioamides, including derivatives similar to the compound , often involves multi-component reactions. Andriyankova et al. (2014) developed a method for synthesizing benzimidazole carbothioamides via a three-component reaction involving 1-substituted benzimidazoles, phenylcyanoacetylene, and isothiocyanates, including allyl isothiocyanates, under mild conditions, yielding products with potential pharmacological activities (Andriyankova et al., 2014). This process highlights the diversity in the synthesis routes that can be adapted to create specific derivatives such as "N-allyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole-1-carbothioamide."

Molecular Structure Analysis

Belaziz et al. (2013) synthesized and analyzed the crystal structure of a related benzimidazole derivative, showcasing the significance of intermolecular π-π interactions and van der Waals forces in stabilizing the crystal packing of these compounds (Belaziz et al., 2013). Such studies are crucial for understanding the structural characteristics of benzimidazole derivatives, including the compound of interest.

Chemical Reactions and Properties

Stanley and Hartwig (2009) demonstrated the regio- and enantioselective N-allylations of imidazole and benzimidazole heterocycles, which are catalyzed by single-component metallacyclic iridium complexes. This methodology could potentially apply to the synthesis of N-allyl benzimidazole derivatives, highlighting the versatile chemical reactivity of these compounds (Stanley & Hartwig, 2009).

Physical Properties Analysis

The analysis of physical properties such as crystal structure and solid-state geometry is essential for the development of benzimidazole derivatives with specific functions. The study by Belaziz et al. (2013) provides insights into these aspects through computational calculations and crystallography, which are fundamental for predicting the behavior of these compounds under various conditions.

Chemical Properties Analysis

The chemical properties of benzimidazole derivatives, including reactivity, stability, and interactions with other molecules, are closely related to their molecular structure and synthesis routes. The work by Liu, Lei, and Hu (2012) on the synthesis of benzo[4,5]imidazo[1,2-a]pyrimidine derivatives in a water medium using thiamine hydrochloride as a catalyst illustrates the environmentally benign approaches to manipulating the chemical properties of benzimidazole derivatives (Liu, Lei, & Hu, 2012).

Scientific Research Applications

Green Synthesis and Anti-Malarial Activity

Research on novel thiosemicarbazone derivatives containing the benzimidazole moiety has shown promising anti-malarial properties. A series of compounds were synthesized and evaluated, demonstrating good antimalarial activity in vitro. This highlights the potential of using benzimidazole derivatives in the development of new antimalarial treatments (Divatia et al., 2014).

Facile Synthesis Protocols

The synthesis of allylic N,N-acetals through N-iodosuccinimide-mediated hydroamination by imidazole heterocycles has been developed, showcasing the compound's role as an intermediate in producing biologically active heterocycles. This method is regioselective, fast, and shows broad applicability, suggesting its potential for industrial applications (Li et al., 2018).

Inhibitors Based on Benzimidazole Skeleton

A series of benzimidazole derivatives were synthesized and investigated for α-glucosidase inhibitor activity, identifying new classes of α-glucosidase inhibitors. This work not only offers insights into novel inhibitors but also emphasizes the importance of benzimidazole derivatives in medicinal chemistry (Özil et al., 2016).

Chemotherapeutic Applications

Benzimidazole derivatives, including those related to N-allyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole-1-carbothioamide, have been explored for their chemotherapeutic applications. These compounds exhibit a wide range of biological activities, including antitumoral, antiparasitic, and antimicrobial effects, highlighting their potential in designing new therapeutic agents (Boiani & González, 2005).

Catalytic Applications and Molecular Docking

The compound has also found applications in catalysis and molecular docking studies, demonstrating its versatility in organic synthesis and drug discovery. For instance, its use in the stereoselective synthesis of benzimidazole-2-carbothioamides, showcasing its potential as a catalyst in organic reactions (Andriyankova et al., 2014).